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Cat. No.: B15680748

Get Quote

For researchers, scientists, and drug development professionals, achieving optimal

concentrations of L-Tyrosine in aqueous solutions is a frequent challenge due to its inherently

low solubility. This guide provides a comprehensive comparison of L-Tyrosine salts and

dipeptides, offering a data-driven perspective on how these derivatives can overcome solubility

limitations, thereby enhancing their utility in various research and biopharmaceutical

applications.

L-Tyrosine, a critical amino acid in protein synthesis and a precursor to key neurotransmitters

and hormones, exhibits poor solubility in water at a neutral pH, typically less than 0.5 g/L.[1][2]

This characteristic can significantly hinder the preparation of concentrated stock solutions for

cell culture media and other experimental setups. To address this, L-Tyrosine is often

chemically modified into salts or dipeptides to improve its dissolution properties. This guide will

compare the solubility of L-Tyrosine with two common derivatives: L-Tyrosine disodium salt and

the dipeptide L-alanyl-L-tyrosine.

Comparative Solubility Data
The solubility of L-Tyrosine and its derivatives varies significantly. The following table

summarizes the available quantitative data for the solubility of L-Tyrosine, L-Tyrosine disodium

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15680748#bc-rfq
https://www.evonik.com/en/news/news-stories/2023/enhancing-the-solubility-of-l-tyrosine-in-cell-culture-media-applications.html
https://www.benchchem.com/pdf/Technical_Support_Center_Enhancing_L_Tyrosine_Solubility_in_Cell_Culture_Media_with_Dipeptides.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15680748?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


salt, and L-alanyl-L-tyrosine in water.

Compound
Molecular
Formula

Molecular
Weight (
g/mol )

Solubility in
Water

Temperatur
e (°C)

pH

L-Tyrosine C₉H₁₁NO₃ 181.19 ~0.45 mg/mL 25 Neutral

L-Tyrosine

Disodium Salt

Dihydrate

C₉H₉NO₃Na₂

· 2H₂O
261.19 100 mg/mL[3]

Room

Temperature

Alkaline

(10.5-11.5 for

a 1%

solution)[4]

L-alanyl-L-

tyrosine
C₁₂H₁₆N₂O₄ 252.27

17.99

mg/mL[5]
20 Not specified

L-alanyl-L-

tyrosine
C₁₂H₁₆N₂O₄ 252.27 4 mg/mL[6] 25 Not specified

Note: The solubility of L-alanyl-L-tyrosine is reported with some variability in the literature,

which may be due to differences in experimental conditions.

The data clearly demonstrates that both the salt and dipeptide forms of L-Tyrosine offer a

substantial increase in aqueous solubility compared to the parent amino acid. The disodium

salt, in particular, exhibits exceptionally high solubility.

Chemical Structure Comparison
The differences in solubility can be attributed to the distinct chemical structures of these

compounds. The introduction of ionic salt groups or the formation of a peptide bond alters the

intermolecular forces and enhances interaction with water molecules.
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Caption: Comparison of L-Tyrosine and its soluble derivatives.

Experimental Protocol: Determination of Aqueous
Solubility by the Shake-Flask Method
The following is a generalized protocol for determining and comparing the aqueous solubility of

L-Tyrosine and its derivatives. This method is based on the principle of achieving equilibrium

between the solid compound and its saturated solution.

Materials:

L-Tyrosine

L-Tyrosine disodium salt

L-alanyl-L-tyrosine

Deionized water

Analytical balance

20 mL glass vials with screw caps

Shaking incubator or orbital shaker set at a constant temperature (e.g., 25°C)
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Centrifuge

Syringe filters (0.22 µm)

High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis

spectrophotometer

pH meter

Procedure:

Preparation of Supersaturated Solutions:

Add an excess amount of the test compound (L-Tyrosine, L-Tyrosine disodium salt, or L-

alanyl-L-tyrosine) to separate 20 mL glass vials containing a known volume of deionized

water (e.g., 10 mL). The amount of solid should be sufficient to ensure that undissolved

particles remain after reaching equilibrium.

Equilibration:

Tightly cap the vials and place them in a shaking incubator set at a constant temperature

(e.g., 25°C).

Shake the vials at a constant speed for a predetermined period (e.g., 24-48 hours) to

ensure equilibrium is reached.

Phase Separation:

After the equilibration period, allow the vials to stand undisturbed for at least 2 hours to

allow the undissolved solid to settle.

Centrifuge the vials at a high speed (e.g., 10,000 rpm) for 15 minutes to further separate

the solid and liquid phases.

Sample Collection and Preparation:

Carefully withdraw an aliquot of the clear supernatant using a syringe.
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Filter the collected supernatant through a 0.22 µm syringe filter to remove any remaining

solid particles.

Dilute the filtered saturated solution with a known volume of deionized water to a

concentration that falls within the linear range of the analytical method.

Quantification:

Analyze the concentration of the dissolved compound in the diluted samples using a

calibrated HPLC-UV or UV-Vis spectrophotometry method.

Measure the pH of the saturated solution.

Calculation:

Calculate the solubility of the compound in mg/mL or g/L using the measured

concentration and the dilution factor.

The following flowchart illustrates the experimental workflow for determining solubility.
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Caption: Experimental workflow for solubility determination.
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Conclusion
The use of L-Tyrosine salts and dipeptides provides a reliable solution to the challenge of its

low aqueous solubility. L-Tyrosine disodium salt offers a dramatic increase in solubility, making

it suitable for applications requiring very high concentrations. Dipeptides like L-alanyl-L-tyrosine

also significantly improve solubility and are often used in cell culture media to provide a stable

and readily available source of L-Tyrosine without causing pH shock. The choice between a

salt or a dipeptide will depend on the specific requirements of the experiment, including the

desired concentration, pH constraints, and the biological system being studied. The provided

experimental protocol offers a standardized method for researchers to verify and compare the

solubility of these and other amino acid derivatives in their own laboratory settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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